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Compound of Interest

Compound Name: SRA880

Cat. No.: B1681101 Get Quote

Disclaimer: The following information is intended for research purposes only and should not be

used for diagnostic or therapeutic applications.

This technical support center provides guidance and answers to frequently asked questions

regarding the quality control and purity testing of SRA880.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for SRA880?

For long-term stability, SRA880 powder should be stored at -20°C. For short-term use, stock

solutions can be stored at 4°C for up to two weeks. Avoid repeated freeze-thaw cycles.

Q2: How can I confirm the identity of SRA880?

The identity of SRA880 can be confirmed using techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The resulting spectra should

be compared with a reference standard.

Q3: What are the common impurities observed in SRA880 preparations?

Common impurities may include residual solvents from the synthesis process, starting

materials, or by-products of the reaction. The presence and identity of these impurities can be

determined by High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-

Mass Spectrometry (GC-MS).
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Troubleshooting Guide
Issue Potential Cause Recommended Solution

Unexpected experimental

results
Impure SRA880

Verify the purity of your

SRA880 sample using HPLC.

Refer to the Purity Testing

protocol below.

Degradation of SRA880

Check the storage conditions

and age of the compound. If

degradation is suspected, use

a fresh batch of SRA880.

Poor solubility Incorrect solvent

SRA880 is soluble in DMSO

and ethanol. Ensure you are

using an appropriate solvent

for your experimental needs.

Low-quality solvent

Use high-purity, anhydrous

solvents to prepare your

SRA880 solutions.

Inconsistent biological activity Inaccurate concentration

Confirm the concentration of

your SRA880 stock solution

using a spectrophotometer and

a standard curve.

Experimental Protocols
Purity Testing by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines the methodology for determining the purity of an SRA880 sample.

Materials:

SRA880 sample

HPLC-grade acetonitrile
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HPLC-grade water

Formic acid

C18 reverse-phase HPLC column

Procedure:

Prepare the mobile phase:

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Prepare a 1 mg/mL solution of SRA880 in DMSO.

Set up the HPLC system with a C18 column.

Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B.

Inject 10 µL of the SRA880 sample.

Run a gradient from 5% to 95% Mobile Phase B over 30 minutes.

Monitor the elution profile at 280 nm.

Calculate the purity by integrating the area of the SRA880 peak relative to the total peak

area.
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Caption: General workflow for SRA880 in cell-based experiments.

Signaling Pathway
Hypothetical SRA880 Mechanism of Action
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Caption: Postulated signaling pathway for SRA880's mechanism.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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